molecular formula C18H15F2N3O2 B2781128 N,4-bis(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide CAS No. 537679-26-8

N,4-bis(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Cat. No. B2781128
CAS RN: 537679-26-8
M. Wt: 343.334
InChI Key: YJZPPXWURWGPHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“N,4-bis(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide” is a chemical compound that belongs to the class of benzamides . Benzamides are amides in which the nitrogen atom is connected to a benzene ring . This compound also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms.

Scientific Research Applications

Inhibitory Effects on NF-kappaB and AP-1 Gene Expression

A study conducted by Palanki et al. (2000) focused on the structure-activity relationship of compounds affecting NF-kappaB and AP-1 transcription factors. The research highlighted the importance of the carboxamide group and specific substitutions on the pyrimidine ring for maintaining biological activity, which might suggest potential research applications of related compounds in gene expression modulation (Palanki et al., 2000).

Synthesis and Characterization of Aromatic Polyamides

Hsiao et al. (1999) synthesized new bis(ether-carboxylic acid) derivatives, leading to aromatic polyamides with high thermal stability and solubility in organic solvents. This work underlines the potential of such compounds in creating advanced materials with specific mechanical and thermal properties (Hsiao et al., 1999).

Antimycobacterial Activity

Ali et al. (2011) reported on bis dihydropyrimidine compounds showing significant antimycobacterial activity against Mycobacterium tuberculosis, indicating a potential avenue for developing new antimicrobial agents (Ali et al., 2011).

Enhanced Redox Stability of Polyamides

Wang and Hsiao (2011) introduced a bis(triphenylamine)-type dicarboxylic acid monomer leading to aromatic polyamides with enhanced redox stability and electrochromic properties. Such findings could be crucial for the development of materials used in electronic applications (Wang & Hsiao, 2011).

Synthesis and Biological Evaluation of Triazolopyrimidine Derivatives

Chauhan and Ram (2019) synthesized a series of triazolopyrimidine derivatives, showcasing their methodology and assessing the compounds for antibacterial and antifungal activities. This research underscores the importance of such compounds in discovering new therapeutic agents (Chauhan & Ram, 2019).

properties

IUPAC Name

N,4-bis(4-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15F2N3O2/c1-10-15(17(24)22-14-8-6-13(20)7-9-14)16(23-18(25)21-10)11-2-4-12(19)5-3-11/h2-9,16H,1H3,(H,22,24)(H2,21,23,25)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YJZPPXWURWGPHR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(NC(=O)N1)C2=CC=C(C=C2)F)C(=O)NC3=CC=C(C=C3)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15F2N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,4-bis(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

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